Cas no 898425-21-3 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 898425-21-3
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 6420707
• PubChem ID: 18573564
• Update Time: 2025-07-09

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide
• 898425-21-3
• N-butyl-N-(1,1-dioxothiolan-3-yl)-1,3-benzodioxole-5-carboxamide
• F2545-0116
• SMR000811016
• CHEMBL1512103
• HMS1656F19
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024659266
• MLS001234894
• HMS3022H17

• Inchi： 1S/C16H21NO5S/c1-2-3-7-17(13-6-8-23(19,20)10-13)16(18)12-4-5-14-15(9-12)22-11-21-14/h4-5,9,13H,2-3,6-8,10-11H2,1H3
• InChI Key： RGAPEGPCUWJNPR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(N(CCCC)C3CCS(=O)(=O)C3)=O)C=C2OC1

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide

N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 898425-21-3, known as N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzodioxole core with a thiolane moiety and a butyl group, making it a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The thiolane ring, a saturated five-membered ring containing sulfur and oxygen atoms, contributes to the compound's stability and solubility properties. Additionally, the presence of the butyl group enhances the molecule's hydrophobicity, which is crucial for interactions with biological targets such as proteins and enzymes.

One of the most intriguing aspects of this compound is its potential as a precursor for drug development. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The synthesis of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the benzodioxole core typically begins with the oxidation of suitable aromatic precursors, followed by cyclization reactions to form the dioxole ring. The incorporation of the thiolane moiety requires careful control over reaction conditions to ensure the formation of the desired stereochemistry.

Another area of active research is the exploration of this compound's photophysical properties. Studies have shown that the combination of the benzodioxole and thiolane groups can lead to enhanced fluorescence quantum yields, making this compound a promising candidate for applications in optoelectronics and sensing technologies. Furthermore, its ability to undergo reversible redox reactions has opened new avenues for its use in energy storage devices such as supercapacitors.

In terms of environmental impact, this compound has been shown to exhibit low toxicity profiles in preliminary assays, which is a critical factor for its potential use in pharmaceutical formulations. However, further studies are required to fully understand its biodegradation pathways and long-term environmental effects.

Looking ahead, the versatility of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2H-1,3-benzodioxole-5-carboxamide suggests that it will continue to be a focal point for research in both academia and industry. Its unique combination of structural features and functional groups makes it an ideal candidate for exploring new chemical space and developing innovative solutions across multiple disciplines.